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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-15N,d2

Cat. No.: B12377332

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 6-Hydroxy Chlorzoxazone-
15N,d2, an isotopically labeled metabolite of the muscle relaxant Chlorzoxazone. This
document is intended for use by researchers, scientists, and professionals in drug
development, offering detailed information on its properties, analytical applications, and
metabolic context.

Certificate of Analysis Data Summary

While a specific Certificate of Analysis (CoA) is proprietary to the manufacturer and provided
upon purchase, the following table summarizes the typical quantitative data found on a CoA for
6-Hydroxy Chlorzoxazone-15N,d2, based on information from various suppliers.[1][2][3][4]
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Parameter Specification

) 5-chloro-6-hydroxybenzo[d]oxazol-2(3H)-one-
Chemical Name

4,7-d2-3-15N
CAS Number 1784060-40-7
Molecular Formula C7H2D2CI**NO3
Molecular Weight 188.57 g/mol
Purity (HPLC) >95%
Appearance White to off-white solid

Powder: -20°C for 3 years. In solvent: -80°C for

Storage Conditions
6 months, -20°C for 1 month.

Solubilit Soluble in DMSO (100 mg/mL with ultrasonic
olubili
d and warming)

Mechanism of Action and Metabolism

Chlorzoxazone is a centrally acting muscle relaxant.[5][6] Its precise mechanism is not fully
understood but is believed to involve the inhibition of multisynaptic reflex arcs at the spinal cord
and subcortical areas of the brain.[7][8][9] This action leads to a reduction in skeletal muscle
spasms and associated pain.[8][9] There is evidence to suggest it acts on GABA-A and GABA-
B receptors and voltage-gated calcium channels.[5]

The primary metabolic pathway of Chlorzoxazone involves its hydroxylation to 6-Hydroxy
Chlorzoxazone. This reaction is predominantly catalyzed by the cytochrome P450 enzyme
CYP2EL1, and to a lesser extent, CYP1A2.[10][11] Following its formation, 6-Hydroxy
Chlorzoxazone is rapidly conjugated with glucuronic acid to form glucuronides, which are then
excreted in the urine.[7][12][13] Due to this metabolic route, Chlorzoxazone is often used as a
probe to determine CYP2EL1 activity in vivo.[11] The isotopically labeled 6-Hydroxy
Chlorzoxazone-15N,d2 is a critical tool in pharmacokinetic studies, serving as an internal
standard for the accurate quantification of the unlabeled metabolite in biological samples.[14]
[15]
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Metabolic Pathway of Chlorzoxazone
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Click to download full resolution via product page
Caption: Metabolic conversion of Chlorzoxazone to its excreted glucuronide form.

Experimental Protocols

The isotopically labeled 6-Hydroxy Chlorzoxazone-15N,d2 is primarily used as an internal
standard in quantitative bioanalytical methods, such as High-Performance Liquid
Chromatography-Mass Spectrometry (HPLC-MS), to study the pharmacokinetics of
Chlorzoxazone.

Protocol: Quantification of 6-Hydroxy Chlorzoxazone in
Plasma

This protocol outlines a typical procedure for the analysis of 6-Hydroxy Chlorzoxazone in
plasma samples.

e Sample Preparation:

o To 100 pL of plasma, add 10 pL of a known concentration of 6-Hydroxy Chlorzoxazone-
15N,d2 as an internal standard.

o Add a protein precipitation agent, such as acetonitrile, and vortex to mix.
o Centrifuge the sample to pellet the precipitated proteins.
o Transfer the supernatant to a clean tube.

o For analysis of the glucuronide conjugate, the sample may be treated with 3-
glucuronidase/sulphatase prior to extraction.[11]

e HPLC-MS/MS Analysis:
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o Inject the prepared sample into an HPLC system.
o Chromatographic Separation:
» Column: A C18 reverse-phase column is typically used.[16]

= Mobile Phase: A gradient of acetonitrile and an aqueous solution with a modifier like
acetic acid is common.[16]

o Mass Spectrometric Detection:

» Utilize a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM)
mode.

= Monitor for the specific precursor-to-product ion transitions for both the native 6-Hydroxy
Chlorzoxazone and the labeled internal standard (6-Hydroxy Chlorzoxazone-15N,d2).

o Data Analysis:
o Calculate the peak area ratio of the analyte to the internal standard.

o Quantify the concentration of 6-Hydroxy Chlorzoxazone in the original plasma sample by
comparing this ratio to a standard curve generated with known concentrations of the
analyte.

Experimental Workflow for Pharmacokinetic Analysis
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Caption: Workflow for a typical pharmacokinetic study using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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